Cas no 667414-15-5 (5-(2-Chloro-4-Fluorophenoxy)Methyl-4-Ethyl-4h-1,2,4-Triazole-3-Thiol)

• Product Name: 5-(2-Chloro-4-Fluorophenoxy)Methyl-4-Ethyl-4h-1,2,4-Triazole-3-Thiol
• CAS No: 667414-15-5
• MF: C₁₁H₁₁ClFN₃OS
• MW: 287.740943193436
• MDL: MFCD04054650
• CID: 891366
• PubChem ID: 3732867
• Update Time: 2025-06-15

5-(2-Chloro-4-Fluorophenoxy)Methyl-4-Ethyl-4h-1,2,4-Triazole-3-Thiol Chemical and Physical Properties

Names and Identifiers

• 5-((2-Chloro-4-fluorophenoxy)methyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• 1-ETHYNYL-4-(HEPTYLOXY)BENZENE
• 3-[(2-chloro-4-fluorophenoxy)methyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• 5-[(2-Chloro-4-fluorophenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
• ART-CHEM-BB B018120
• VS-06040
• 667414-15-5
• AKOS003330672
• MFCD04054650
• CS-0322691
• DTXSID10395676
• 5-(2-Chloro-4-Fluorophenoxy)Methyl-4-Ethyl-4h-1,2,4-Triazole-3-Thiol

• MDL： MFCD04054650
• Inchi： 1S/C11H11ClFN3OS/c1-2-16-10(14-15-11(16)18)6-17-9-4-3-7(13)5-8(9)12/h3-5H,2,6H2,1H3,(H,15,18)
• InChI Key： OIZMNXGLWAGLHD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1=NNC(N1CC)=S)F

Computed Properties

• Exact Mass: 287.03000
• Monoisotopic Mass: 287.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 374°C at 760 mmHg
• Flash Point: 180°C
• Refractive Index: 1.632
• PSA: 78.74000
• LogP: 2.95820
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(2-Chloro-4-Fluorophenoxy)Methyl-4-Ethyl-4h-1,2,4-Triazole-3-Thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(2-Chloro-4-Fluorophenoxy)Methyl-4-Ethyl-4h-1,2,4-Triazole-3-Thiol

Comprehensive Overview of 5-(2-Chloro-4-Fluorophenoxy)Methyl-4-Ethyl-4h-1,2,4-Triazole-3-Thiol (CAS No. 667414-15-5)

The compound 5-(2-Chloro-4-Fluorophenoxy)Methyl-4-Ethyl-4h-1,2,4-Triazole-3-Thiol (CAS No. 667414-15-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This triazole-thiol derivative combines a chloro-fluorophenoxy moiety with an ethyl-substituted triazole ring, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its role as a precursor for antifungal agents and enzyme inhibitors, aligning with current trends in drug discovery targeting resistant pathogens.

In recent years, the demand for fluorinated organic compounds like 667414-15-5 has surged, driven by their enhanced metabolic stability and bioavailability—a hot topic in medicinal chemistry forums. The presence of both chlorine and fluorine atoms in its structure contributes to its lipophilicity, a property frequently searched in AI-driven molecular design platforms. Moreover, the 1,2,4-triazole core is a well-known pharmacophore, often associated with antimicrobial and anti-inflammatory activities, which explains its recurring appearance in high-throughput screening databases.

From a synthetic perspective, CAS 667414-15-5 exemplifies the growing trend toward green chemistry adaptations. Laboratories are optimizing its production using catalytic methods to reduce waste, responding to the global push for sustainable chemical processes. Its thiol group also offers click-chemistry compatibility, a feature highly relevant to bioconjugation applications in drug delivery systems—a frequently queried term in scientific literature.

Analytical studies of this compound often focus on its spectroscopic characterization, particularly NMR and HPLC-MS profiling, to ensure purity for preclinical studies. The chloro-fluorophenoxy segment’s electron-withdrawing effects are also a subject of computational modeling research, addressing popular queries about structure-activity relationships (SAR) in small-molecule therapeutics.

In agrochemical contexts, derivatives of 5-(2-Chloro-4-Fluorophenoxy)Methyl-4-Ethyl-4h-1,2,4-Triazole-3-Thiol have shown promise as plant growth regulators, coinciding with increased searches for eco-friendly pesticides. Its mechanism may involve interference with hormonal pathways in weeds, a niche yet expanding area in crop science publications.

Regulatory compliance for CAS 667414-15-5 adheres to standard REACH and GMP guidelines, with no reported restrictions under current chemical safety frameworks. Storage recommendations emphasize protection from moisture due to the reactivity of its thiol group, a detail frequently overlooked in laboratory safety queries.

Future directions for this compound include explorations in material science, where its aromatic and heterocyclic components could contribute to organic semiconductors—a trending topic in nanotechnology circles. Patent analyses reveal incremental filings around its derivatization techniques, reflecting sustained industrial interest.

In summary, 667414-15-5 represents a multifaceted chemical entity bridging pharmaceutical innovation and sustainable chemistry. Its structural adaptability and functional groups position it as a valuable candidate for addressing contemporary challenges in life sciences and industrial applications.